![molecular formula C11H12O5 B6208946 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid CAS No. 2731007-37-5](/img/no-structure.png)
2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid
Overview
Description
2-[2-Methoxy-3-(methoxycarbonyl)phenyl]acetic acid, also known as 2-MOMCPA, is a carboxylic acid that has been studied for its potential applications in various scientific research fields. It is a compound with a unique structure and properties that make it a useful reagent and tool in a wide range of research areas. In
Scientific Research Applications
2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid has been studied for its potential applications in various scientific research fields. It has been used as a reagent for the synthesis of various compounds and as a tool for studying the structure and function of proteins and other biomolecules. It has also been used in the synthesis of pharmaceuticals and other drug molecules. Additionally, it has been used in the study of enzyme kinetics and the development of new antibiotics.
Mechanism of Action
The mechanism of action of 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid is not yet fully understood. However, it is believed that the compound binds to certain proteins and enzymes, altering their structure and function. This binding is thought to be mediated by hydrogen bonding and van der Waals forces. Additionally, the compound may interact with other biomolecules, such as lipids, to alter their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid are not yet fully understood. However, it is believed that the compound may have an effect on the activity of certain enzymes and proteins. Additionally, it may interact with other biomolecules, such as lipids, to alter their structure and function.
Advantages and Limitations for Lab Experiments
2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is easily synthesized from commercially available starting materials. Additionally, it is a relatively stable compound, making it suitable for use in long-term experiments. However, the compound is relatively insoluble in most solvents, making it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid. These include further study of its potential applications in the synthesis of pharmaceuticals and other drug molecules, as well as its potential use in the study of enzyme kinetics and the development of new antibiotics. Additionally, further research could be done to better understand its mechanism of action and its biochemical and physiological effects. Finally, further research could be done to improve its solubility in various solvents, making it more suitable for use in laboratory experiments.
Synthesis Methods
2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid is synthesized through a two-step process. The first step involves the reaction of 2-methoxy-3-methoxycarbonylphenylacetic acid with a base such as sodium hydroxide or potassium hydroxide in an aqueous solution. This reaction produces the corresponding sodium or potassium salt of the acid. The second step involves the reaction of the salt with a strong acid such as hydrochloric acid or sulfuric acid to produce the desired 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid involves the reaction of 2-methoxy-3-(methoxycarbonyl)benzaldehyde with malonic acid in the presence of a base to form the corresponding diethyl ester. The diethyl ester is then hydrolyzed to form the target compound.", "Starting Materials": [ "2-methoxy-3-(methoxycarbonyl)benzaldehyde", "malonic acid", "base", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-methoxy-3-(methoxycarbonyl)benzaldehyde and malonic acid in diethyl ether.", "Step 2: Add a base, such as sodium ethoxide, to the reaction mixture and stir at room temperature for several hours.", "Step 3: Remove the solvent under reduced pressure to obtain the diethyl ester intermediate.", "Step 4: Hydrolyze the diethyl ester intermediate by refluxing with water and a strong acid, such as hydrochloric acid.", "Step 5: Neutralize the reaction mixture with a base, such as sodium hydroxide, and extract the product with a suitable organic solvent, such as ethyl acetate.", "Step 6: Purify the product by recrystallization from a suitable solvent, such as ethanol." ] } | |
CAS RN |
2731007-37-5 |
Product Name |
2-[2-methoxy-3-(methoxycarbonyl)phenyl]acetic acid |
Molecular Formula |
C11H12O5 |
Molecular Weight |
224.2 |
Purity |
95 |
Origin of Product |
United States |
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